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Compound of Interest

Compound Name: Revalor

Cat. No.: B1205055

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for managing side effects associated with Revalor® implants, with a specific focus on
"buller" behavior in bovine subjects during experimental trials.

Frequently Asked Questions (FAQSs)

Q1: What is Revalor® and what are its active components?

Revalor® is a brand of anabolic implants used to promote growth and improve feed efficiency
in cattle.[1][2] The active ingredients are trenbolone acetate (TBA), a synthetic androgen, and
estradiol (E2), a natural estrogen.[3] Different formulations of Revalor® are available,
containing varying doses of these two components to suit different stages of growth and types
of cattle.[1][4]

Q2: What is "buller behavior" and is it a known side effect of Revalor®?

Buller behavior, or buller steer syndrome, is an abnormal social behavior observed in feedlot
cattle where one animal (the "buller”) is repeatedly mounted by its pen mates ("riders").[5] This
can lead to exhaustion, physical injury, reduced weight gain, and in severe cases, death of the
buller.[6] The use of hormonal growth promotants like Revalor® has been associated with an
increased incidence of buller behavior.[7][8]

Q3: What are the suspected causes of buller behavior in implanted cattle?

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1205055?utm_src=pdf-interest
https://www.benchchem.com/product/b1205055?utm_src=pdf-body
https://www.benchchem.com/product/b1205055?utm_src=pdf-body
https://www.benchchem.com/product/b1205055?utm_src=pdf-body
https://www.une.edu.au/__data/assets/pdf_file/0010/198514/Safe-Operating-Procedures-18-Handling-Cattle-Working-in-Cattle-yards-Marking-Branding.pdf
https://www.depts.ttu.edu/afs/implantDB/docs/Revalor_Tech_Bulletin_12.pdf
https://northamerica.covetrus.com/Content/pdfs/P059423.pdf
https://www.benchchem.com/product/b1205055?utm_src=pdf-body
https://www.une.edu.au/__data/assets/pdf_file/0010/198514/Safe-Operating-Procedures-18-Handling-Cattle-Working-in-Cattle-yards-Marking-Branding.pdf
https://www.merck-animal-health-usa.com/products/revalor-g/
https://www.benchchem.com/product/b1205055?utm_src=pdf-body
https://www.canr.msu.edu/news/what-we-know-about-buller-steer-syndrome-in-feedlot-steers
https://dailymed.nlm.nih.gov/dailymed/getFile.cfm?setid=b216f6fe-4fb6-4027-8c47-6716135677dc&type=pdf
https://www.benchchem.com/product/b1205055?utm_src=pdf-body
https://www.wellbeingintlstudiesrepository.org/cgi/viewcontent.cgi?article=1000&context=acwp_ena
https://www.researchgate.net/publication/375595276_The_effect_of_different_implant_programs_on_beef_dairy_steer_feedlot_growth_performance_and_carcass_characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

While the exact cause is not fully understood, buller behavior is considered multifactorial.
Several factors are thought to contribute to its incidence:

e Hormonal Imbalance: The administration of androgens and estrogens in implants can alter
the animal's natural hormonal balance, potentially triggering sexual and aggressive
behaviors.[9] Fluctuations in estradiol and testosterone concentrations have been observed
in buller steers, though the precise relationship is complex.[5]

e Social Stress: The establishment of social hierarchy in a pen can lead to dominant animals
asserting themselves through mounting.[4] Mixing groups of cattle, large pen sizes, and high
stocking densities can exacerbate this social stress and increase the likelihood of buller
behavior.[4][6]

» Improper Implantation Technique: Incorrect placement of the implant, crushing of pellets, or
abscess formation can lead to inconsistent absorption of the hormones, which has been
implicated as a potential cause of buller syndrome.[10]

e Environmental Factors: Changes in weather, inconsistencies in feeding schedules, and
crowded conditions can contribute to animal stress and boredom, which may increase the
incidence of riding behavior.[6][10]

Q4: Can buller behavior be prevented?

While complete prevention may not be possible, several management practices can help
minimize the incidence of buller behavior in a research setting:

o Proper Implantation: Adhering to strict protocols for implant administration is crucial to
ensure proper dosage and absorption.[10]

o Low-Stress Handling: Implementing low-stress handling techniques can reduce overall
animal anxiety and aggression.[11]

e Pen Management: Maintaining smaller pen groups and avoiding the mixing of unfamiliar
animals can help reduce social stress.[6]

o Consistent Routines: Regular feeding times and consistent daily management can minimize
stress and boredom in cattle.[10]
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Issue

Possible Causes

Recommended Actions

Sudden increase in mounting

behavior (bulling) in a pen.

- Recent implantation with
Revalor®. - Introduction of new
animals to the pen. - Changes
in weather or feeding

schedule. - Overcrowding.

- Immediately identify and
remove the buller steer to a
separate pen for recovery.[6] -
Observe the remaining animals
for any new bullers. - Review
and ensure adherence to low-
stress handling protocols. -
Assess pen density and
consider reducing the number

of animals per pen if possible.

[6]

Suspected improper implant
administration (e.g., abscess,

missing implant).

- Incorrect needle placement. -
Unsanitary implantation
conditions. - Crushed implant

pellets.

- Visually inspect the implant
site for signs of infection,
swelling, or abscess. - If an
abscess is present, consult
with a veterinarian for
appropriate treatment. -
Review and retrain personnel
on proper implantation
techniques as per

manufacturer guidelines.[12]

Persistent buller behavior in a
specific animal even after

temporary removal.

- The animal may be
predisposed to being a buller. -
Hormonal profile of the

individual animal.

- Consider permanent removal
of the individual from the
experimental group to prevent
further injury and disruption. -
Document the case thoroughly
for exclusion from behavioral

data analysis.

Generalized aggression in the
pen, not limited to buller

behavior.

- High-potency implant
formulation. - Genetic
predisposition of the cattle
breed. - Environmental

stressors.

- Review the implant strategy;
a lower-potency formulation
may be more appropriate for
the specific research goals and
animal type. - Enhance

environmental enrichment to
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reduce boredom and
aggression. - Ensure adequate
feeding and water space to

minimize competition.

Data Presentation

The incidence of buller behavior can be influenced by the type and timing of the implant
administered. The following table summarizes data from a study evaluating the effect of
different implant programs on the prevalence of bullers in beef x dairy steers.

Implant Protocol Description Buller Incidence (%)

Encore at day 0 and Revalor-
Enc/XS 2.40%[8][13]
XS at day 160

Ralgro at day 0, Revalor-1S at
Ral/lS/XS day 80, and Revalor-XS atday  5.18%][8][13]
160

Revalor-IS at day 0, Revalor-1S
IS/IS/XS at day 80, and Revalor-XS at 6.86%][8][13]
day 160

This data suggests that early administration of trenbolone acetate (TBA)-containing implants
may lead to an increased prevalence of bullers.[8][13]

Experimental Protocols
Protocol for Management of Buller Behavior in a
Research Setting

1. Objective: To systematically identify, manage, and document cases of buller behavior in
experimental cattle to ensure animal welfare and data integrity.

2. Materials:

e Animal identification system (e.g., ear tags).
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o Designated recovery pen with adequate space, feed, and water.
o Data recording sheets or software.
e Low-stress animal handling aids (e.g., flags, sorting boards).

3. Procedure:

» Daily Observation: Conduct visual inspections of all experimental pens at least twice daily for
signs of buller behavior. Observations should be made during different times of the day to
capture variations in animal activity.

« |dentification of Buller and Riders:

e The "buller" is the animal being repeatedly mounted.

o "Riders" are the animals performing the mounting.

e Record the ear tag numbers of both the buller and the primary riders.

e Immediate Removal of the Buller:

» Using low-stress handling techniques, calmly separate the buller from the group.[11]

» Move the buller to a designated recovery pen. This pen should ideally house other recovered
bullers or docile animals.

e Health Assessment:

e Once in the recovery pen, perform a physical examination of the buller for injuries,
exhaustion, and signs of other illnesses.

e Provide necessary veterinary care as per the approved animal care protocol.

» Data Recording:

e Log the date, time, pen number, and ear tag of the buller.

» Note any injuries or clinical signs.

e Record the implant history of the affected animal.

e Reintroduction to the Group (Optional):

» After a recovery period of at least 3-5 days, the buller may be considered for reintroduction.

» Reintroduce the animal during a time of low activity in the home pen.

» Monitor the pen closely for a recurrence of bulling behavior. If it reoccurs, the animal should
be permanently removed from that pen.

o Data Analysis Considerations:

e Animals identified as bullers may need to be excluded from certain behavioral or
performance analyses, depending on the experimental design. This should be predetermined
in the study protocol.

Mandatory Visualizations
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Caption: Proposed pathway for Revalor®-induced aggressive behavior.

Experimental Workflow for Managing Buller Behavior
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Caption: Workflow for the identification and management of buller steers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Managing Side Effects of
Revalor® Implants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205055#managing-side-effects-of-revalor-such-as-
buller-behavior]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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